Cas no 1262415-08-6 (2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1262415-08-6
• MF: C₇Cl₃F₅O₂S
• MW: 349.489715576172
• MDL: MFCD04972780
• CID: 4692049
• Update Time: 2025-10-19

2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3,5-difluoro-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• 2,6-DICHLORO-3,5-DIFLUORO-4-(TRIFLUOROMETHYL)BENZENE SULFONYL CHLORIDE
• 2,6-DICHLORO-3,5-DIFLUORO-4-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE
• 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride

• MDL： MFCD04972780
• Inchi： 1S/C7Cl3F5O2S/c8-2-4(11)1(7(13,14)15)5(12)3(9)6(2)18(10,16)17
• InChI Key： RWGVVIWEFFTMAW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)C(=C(C=1S(=O)(=O)Cl)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 392
• Topological Polar Surface Area: 42.5

Additional information on 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl chloride

2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1262415-08-6)

The compound 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1262415-08-6) is a highly specialized aromatic sulfonyl chloride derivative with a complex substitution pattern on the benzene ring. This compound is of significant interest in the fields of organic synthesis, materials science, and pharmaceutical research due to its unique chemical properties and potential applications. The molecule consists of a benzene ring substituted with chlorine atoms at positions 2 and 6, fluorine atoms at positions 3 and 5, and a trifluoromethyl group at position 4. The sulfonyl chloride group (-SO₂Cl) is attached to the benzene ring at position 1.

The synthesis of 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride typically involves multi-step reactions starting from chlorobenzene derivatives. The introduction of fluorine atoms at positions 3 and 5 is achieved through electrophilic substitution reactions using appropriate fluorinating agents. The trifluoromethyl group at position 4 is introduced via nucleophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway. The sulfonyl chloride group is introduced in the final step using sulfonation followed by chlorination.

One of the key features of this compound is its high stability due to the electron-withdrawing effects of the chlorine, fluorine, and trifluoromethyl groups on the benzene ring. These groups deactivate the ring towards further electrophilic substitution reactions but make it highly reactive towards nucleophilic aromatic substitution under certain conditions. This property makes 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride an excellent building block for constructing complex molecules in organic synthesis.

In recent years, there has been growing interest in using sulfonyl chloride derivatives like this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for sulfonamide-based polymers with unique thermal and mechanical properties. These polymers find applications in high-performance adhesives, coatings, and electronic materials.

Another area where 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride has shown promise is in pharmaceutical chemistry. Its ability to act as a bioisostere for other functional groups makes it valuable in drug design. Recent studies have demonstrated its potential as a scaffold for developing kinase inhibitors and other bioactive molecules.

The electronic properties of this compound are also being investigated for applications in optoelectronics. The presence of multiple electronegative substituents on the benzene ring significantly alters its electronic structure, making it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices.

In terms of environmental considerations, researchers are exploring the biodegradation pathways of sulfonyl chloride derivatives like this compound to assess their potential impact on ecosystems. Recent findings suggest that under certain conditions, these compounds can undergo microbial degradation through mechanisms involving hydrolysis and oxidation.

The development of efficient catalytic methods for synthesizing 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride has been another area of active research. Transition metal catalysts have been employed to streamline the synthetic process and improve yields while reducing reaction times.

In conclusion, 2,6-Dichloro-3,5-difluoro-4-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1262415-08-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses for this compound, its role in advancing technological and medical innovations is expected to grow significantly.